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Introduction
Penethamate hydriodide is a prodrug of benzylpenicillin, specifically formulated for veterinary

use, particularly in cattle.[1][2] Its unique lipophilic nature allows for effective penetration of the

blood-milk barrier, making it a valuable agent for the treatment of bovine mastitis caused by

penicillin-sensitive microorganisms.[3] Following intramuscular administration, penethamate
hydriodide is rapidly hydrolyzed into the active metabolite, benzylpenicillin (penicillin G), and

diethylaminoethanol.[1] This mechanism facilitates high concentrations of the active compound

at the site of infection in the udder.[3] These application notes provide a comprehensive

overview of the intramuscular administration protocols for penethamate hydriodide in cattle,

including dosage regimens, pharmacokinetic data, and detailed experimental methodologies.

Mechanism of Action
Penethamate hydriodide acts as a targeted delivery system for penicillin G to the mammary

gland. As a prodrug, it is biologically inactive in its initial form.[3] After intramuscular injection, it

is absorbed into the bloodstream and, due to its chemical properties, readily crosses from the

blood into the milk.[3] Within the udder tissue and milk, it undergoes hydrolysis to release

benzylpenicillin.[3] Benzylpenicillin then exerts its bactericidal effect by inhibiting the synthesis

of the bacterial cell wall.[3]
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Caption: Mechanism of action of penethamate hydriodide.

Quantitative Data Summary
Dosage and Administration Regimens
The recommended dosage of penethamate hydriodide can vary depending on the specific

product and the severity of the infection. The following table summarizes common dosage

regimens for the treatment of bovine mastitis.
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Parameter Recommended Dosage/Administration

Dosage 10-15 mg/kg body weight daily[3]

10,000-15,000 IU/kg body weight daily[4]

Frequency Once daily[3][4]

Duration
1 to 5 consecutive days, depending on the

condition[3][4]

Route Intramuscular (IM) injection[3][4]

Max Volume/Site 20 mL[4]

Pharmacokinetic Parameters of Benzylpenicillin
following Intramuscular Penethamate Hydriodide
Administration
The pharmacokinetic profile of benzylpenicillin after intramuscular administration of

penethamate hydriodide has been investigated in lactating dairy cows.

Parameter Plasma Milk

Time to Maximum

Concentration (Tmax)
3.76 hours 5.91 hours

Half-life (t1/2) 4.27 hours 4.00 hours

Withdrawal Periods
Adherence to withdrawal periods is crucial to prevent antibiotic residues in food products.
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Product Meat and Offal Milk

PenethaOne 7 days[4]

48 hours (for 5 MIU daily dose)

or 60 hours (for 10 MIU

followed by 5 MIU)[4]

Penethaject Not specified

72 hours (6 milkings) for

multiple treatments; 36 hours

for a single treatment

Experimental Protocols
Clinical Efficacy Trial for Bovine Mastitis
This protocol outlines a randomized controlled field trial to evaluate the efficacy of

intramuscular penethamate hydriodide for the treatment of subclinical mastitis in lactating

dairy cows.[5]

a. Animal Selection:

Inclusion criteria: Lactating cows with a Somatic Cell Count (SCC) > 300,000 cells/mL in at

least two of the last three monthly milk recordings.[5] At least one quarter must have an SCC

> 250,000 cells/mL.[5] The same bacterial pathogen must be isolated from two consecutive

milk samples taken 2-4 days apart.[5]

Exclusion criteria: Cows with clinical signs of mastitis, recent antibiotic treatment, or known

hypersensitivity to penicillin.

b. Treatment Groups:

Treatment Group: Administer penethamate hydriodide intramuscularly at a dose of 15

mg/kg body weight once daily for 3 consecutive days.

Control Group: No treatment administered.

c. Data Collection:
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Collect quarter milk samples for bacteriological analysis and SCC determination at 14, 28,

and 60 days post-treatment.[5]

d. Outcome Assessment:

Bacteriological Cure: Defined as the absence of the pre-treatment pathogen in the milk

samples taken at 14 and 28 days post-treatment.[5]

Somatic Cell Count: Monitor changes in SCC in treated versus control groups.
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Caption: Clinical efficacy trial workflow.
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Pharmacokinetic Study Protocol
This protocol describes a study to determine the pharmacokinetic profile of benzylpenicillin in

plasma and milk of lactating dairy cows following intramuscular administration of penethamate
hydriodide.

a. Animal Preparation:

Use healthy, lactating dairy cows.

House animals in individual stalls to allow for accurate sample collection.

Acclimate animals to the experimental conditions for at least 48 hours prior to the study.

b. Drug Administration:

Reconstitute the penethamate hydriodide powder with the provided sterile diluent

according to the manufacturer's instructions.[3] Shake well until the powder is fully dissolved.

[3]

Administer a single intramuscular injection of penethamate hydriodide at a dose of 15

mg/kg body weight into the neck muscles.

c. Sample Collection:

Blood: Collect blood samples from the jugular or coccygeal vein into heparinized tubes at

pre-determined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, 24, 36, and 48 hours post-

administration).

Milk: Collect milk samples from all four quarters at the same time points as blood collection.

Process blood samples by centrifugation to separate plasma. Store plasma and milk

samples at -20°C or lower until analysis.

d. Sample Analysis:

Determine the concentration of benzylpenicillin in plasma and milk samples using a validated

High-Performance Liquid Chromatography (HPLC) method.[6][7]
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Caption: Pharmacokinetic study workflow.

Conclusion
The intramuscular administration of penethamate hydriodide is an effective therapeutic

strategy for bovine mastitis. Its unique pharmacokinetic properties ensure high concentrations

of the active compound, benzylpenicillin, at the site of infection. The protocols and data

presented in these application notes provide a comprehensive resource for researchers and

drug development professionals working with this important veterinary antibiotic. Adherence to

recommended dosages, administration protocols, and withdrawal times is essential for

ensuring therapeutic efficacy and food safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b121397?utm_src=pdf-custom-synthesis
https://www.ema.europa.eu/en/documents/mrl-report/penethamate-hydriodide-summary-report-1-committee-veterinary-medicinal-products_en.pdf
https://pubmed.ncbi.nlm.nih.gov/28512690/
https://pubmed.ncbi.nlm.nih.gov/28512690/
https://assets.elanco.com/0cec44ed-3eaa-0009-2029-666567e7e4de/14fff5e3-cb0c-4792-86bf-f7f0e5941391/ELAN00142%20Penethaject%20Detailer%20Update%20A4_FA4_Email.pdf
https://agrihealth.co.nz/uploads/1f6a5fce470864f451de73aae0cf577c.pdf
https://pubmed.ncbi.nlm.nih.gov/18218750/
https://pubmed.ncbi.nlm.nih.gov/18218750/
https://pubmed.ncbi.nlm.nih.gov/29889313/
https://pubmed.ncbi.nlm.nih.gov/29889313/
https://pubmed.ncbi.nlm.nih.gov/29889313/
https://pubmed.ncbi.nlm.nih.gov/2488611/
https://pubmed.ncbi.nlm.nih.gov/2488611/
https://pubmed.ncbi.nlm.nih.gov/2488611/
https://www.benchchem.com/product/b121397#intramuscular-administration-protocols-for-penethamate-hydriodide-in-cattle
https://www.benchchem.com/product/b121397#intramuscular-administration-protocols-for-penethamate-hydriodide-in-cattle
https://www.benchchem.com/product/b121397#intramuscular-administration-protocols-for-penethamate-hydriodide-in-cattle
https://www.benchchem.com/product/b121397#intramuscular-administration-protocols-for-penethamate-hydriodide-in-cattle
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b121397?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

